Cas no 474481-67-9 (2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid)

• Product Name: 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid
• CAS No: 474481-67-9
• MF: C₁₁H₁₀INO₆
• MW: 379.104675769806
• CID: 6628709
• PubChem ID: 1494553
• Update Time: 2025-10-31

2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-iodo-6-methoxy-4-[(E)-2-nitroethenyl]phenoxy}acetic acid
• Acetic acid, 2-[2-iodo-6-methoxy-4-(2-nitroethenyl)phenoxy]-
• 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)aceticacid
• 474481-67-9
• [2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy]acetic acid
• [2-Iodo-6-methoxy-4-(2-nitro-vinyl)-phenoxy]-acetic acid
• CS-0118805
• 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid
• AKOS000338504

• MDL： MFCD03249570
• Inchi： 1S/C11H10INO6/c1-18-9-5-7(2-3-13(16)17)4-8(12)11(9)19-6-10(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： RHOVDSYAJDWNHS-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=C(OC)C=C(C=C[N+]([O-])=O)C=C1I

Computed Properties

• Exact Mass: 378.95528g/mol
• Monoisotopic Mass: 378.95528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.823±0.06 g/cm3(Predicted)
• Boiling Point: 535.7±50.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)

Additional information on 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid

2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid (CAS No. 474481-67-9): A Comprehensive Overview

2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid (CAS No. 474481-67-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its complex molecular structure and diverse potential applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid is C₁₃H₁₁INO₅, and it has a molecular weight of approximately 358.13 g/mol. The presence of an iodo group, a methoxy group, and a nitrovinyl moiety in its structure imparts unique chemical and physical properties to this compound. These functional groups contribute to its reactivity and stability, making it an attractive candidate for various chemical reactions and biological studies.

The synthesis of 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid typically involves a multi-step process that requires precise control over reaction conditions. One common approach involves the reaction of 2-iodo-6-methoxyphenol with acrylonitrile in the presence of a suitable base, followed by hydrolysis to form the carboxylic acid. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, reducing the use of hazardous reagents and improving overall yield.

In terms of its biological activities, 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. Additionally, its ability to modulate inflammatory responses makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The mechanism of action of 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid is not yet fully understood, but recent studies have shed light on some key pathways involved. It has been shown to interact with specific enzymes and receptors involved in cell signaling pathways, such as MAPK (mitogen-activated protein kinase) and NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells). These interactions are believed to contribute to its therapeutic effects by modulating cellular processes associated with inflammation and cancer.

Beyond its potential therapeutic applications, 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid has also been explored for its use in chemical biology research. Its unique structural features make it an excellent tool for studying protein-ligand interactions and developing new molecular probes for cellular imaging. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes, contributing to the advancement of fundamental knowledge in the field.

In conclusion, 2-(2-Iodo-6-methoxy-4-(2-nitrovinyl)phenoxy)acetic acid (CAS No. 474481-67-9) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it a valuable asset in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. As ongoing studies continue to uncover new aspects of its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.